Cas no 216220-08-5 ((S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine)

• Product Name: (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine
• CAS No: 216220-08-5
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 3042521
• PubChem ID: 58432612
• Update Time: 2025-06-10

(S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine
• 216220-08-5
• (S)-2-(tert-Butyl)-1-tosylaziridine
• SCHEMBL1920360

• Inchi： 1S/C13H19NO2S/c1-10-5-7-11(8-6-10)17(15,16)14-9-12(14)13(2,3)4/h5-8,12H,9H2,1-4H3/t12-,14?/m1/s1
• InChI Key： NZARMBGWBDHTMI-PUODRLBUSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C[C@@H]1C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine

Introduction to (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine (CAS No. 216220-08-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. Among these, (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine, identified by its CAS number 216220-08-5, stands out as a compound of significant interest due to its unique structural and functional properties. This aziridine derivative, characterized by a chiral center and a sulfonyl group, has garnered attention in recent years for its potential applications in medicinal chemistry and drug discovery.

The compound's molecular structure, featuring a (S)-configuration at the aziridine ring, contributes to its distinct stereochemical properties. This stereochemistry is crucial in determining the compound's biological activity and interactions with biological targets. The presence of a bulky 1,1-dimethylethyl group and a 4-methylphenylsulfonyl moiety further enhances its molecular complexity, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the use of aziridine derivatives as pharmacophores due to their ability to undergo diverse chemical transformations and form stable bonds with biological targets. These transformations include ring-opening reactions with nucleophiles, which can lead to the formation of new chemical entities with enhanced pharmacological properties. The chiral nature of (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine makes it particularly interesting for studying stereoselective interactions in biological systems.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the aziridine core with the sulfonyl group provides a versatile scaffold for designing molecules that can interact with specific biological targets. For instance, studies have shown that aziridine derivatives can be effective in inhibiting certain enzymes and receptors involved in various diseases. The< strong>(S)-configuration of this compound may enhance its binding affinity and selectivity towards these targets.

Recent research has also highlighted the importance of understanding the metabolic stability and pharmacokinetic properties of such compounds. The bulky substituents in (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine may influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Therefore, comprehensive studies are needed to optimize its pharmacokinetic properties for clinical applications. Advances in computational chemistry and molecular modeling have enabled researchers to predict and simulate these properties more accurately, facilitating the design of more effective drug candidates.

The compound's structural features also make it a valuable tool for studying enzyme mechanisms and substrate recognition. The< strong>4-methylphenylsulfonyl group can serve as a handle for covalent bond formation with nucleophilic residues in enzymes, providing insights into catalytic mechanisms. Additionally, the< strong>(S)-configuration allows for the study of enantioselective catalysis and enzyme-substrate interactions. Such studies are crucial for understanding how enzymes recognize and process chiral molecules, which is essential for developing enantioselective drugs.

In conclusion, (S)-2-(1,1-Dimethylethyl)-1-[(4-methylphenyl)sulfonyl]aziridine (CAS No. 216220-08-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical properties make it an attractive candidate for further exploration in drug discovery and medicinal chemistry. As research continues to uncover new applications and mechanisms related to this compound, it is likely to play an increasingly important role in the development of innovative therapeutic agents.